Cas no 2385647-70-9 (Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)-)

• Product Name: Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)-
• CAS No: 2385647-70-9
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• MDL: MFCD30720945
• CID: 4781832
• Update Time: 2026-02-27

Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)-

• MDL： MFCD30720945
• Inchi： 1S/C8H4F3IN2/c9-8(10,11)5-2-1-3-7-13-4-6(12)14(5)7/h1-4H
• InChI Key： RZUGNUASWFZDEO-UHFFFAOYSA-N
• SMILES： C12=NC=C(I)N1C(C(F)(F)F)=CC=C2

Additional information on Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)-

Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)-: A Comprehensive Overview

The compound Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)- (CAS No. 2385647-70-9) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This compound belongs to the class of imidazopyridines, which are known for their aromaticity and potential biological activity. The presence of the trifluoromethyl group at position 5 and the iodo group at position 3 introduces significant electronic and steric effects, making this compound a valuable subject for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery. The trifluoromethyl group is a common substituent in pharmaceuticals due to its lipophilic nature and ability to enhance drug stability. Similarly, the iodo group at position 3 contributes to the molecule's electronic properties, potentially influencing its reactivity and bioavailability. These features make Imidazo[1,2-a]pyridine, 3-iodo-5-(trifluoromethyl)- a promising candidate for developing new therapeutic agents.

The synthesis of Imidazo[1,2-a]pyridine derivatives has been optimized in recent years through various methodologies. One notable approach involves the cyclization of appropriately substituted amines with aldehydes or ketones under specific reaction conditions. This method allows for precise control over the substitution pattern on the imidazopyridine ring, enabling the incorporation of functional groups like the trifluoromethyl and iodo groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have further enhanced the efficiency and selectivity of these processes.

In terms of applications, Imidazo[1,2-a]pyridine derivatives have shown potential in several areas. For instance, they have been investigated as ligands in transition metal-catalyzed reactions due to their ability to coordinate with metal centers effectively. Additionally, these compounds have demonstrated biological activity in assays targeting various enzymes and receptors. The trifluoromethyl group, in particular, has been associated with improved pharmacokinetic profiles in preclinical studies.

Recent research has also explored the use of Imidazo[1,2-a]pyridine derivatives in materials science. Their aromaticity and ability to form stable π-interactions make them suitable candidates for designing new materials with unique electronic properties. For example, these compounds have been studied as components in organic semiconductors and light-emitting materials.

The development of novel analogs of Imidazo[1,2-a]pyridine derivatives continues to be an active area of research. Scientists are focusing on modifying substituents at different positions on the ring to optimize their properties for specific applications. The integration of advanced computational methods with experimental techniques has significantly accelerated this process.

In conclusion, Imidazo[1,2-a]pyridine derivatives, particularly those bearing functional groups like trifluoromethyl and iodo substituents (such as CAS No. 2385647-70-9), represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties and versatile applications underscore their importance in contemporary scientific research.